Cas no 1817790-73-0 (tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 1817790-73-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 4618670
• PubChem ID: 51013308
• Update Time: 2025-11-01

tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1817790-73-0
• F98122
• (1R,4R,5R)-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CS-0059090
• tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• MFCD17016719

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3/t6-,7-,8-/m1/s1
• InChI Key： MVDURHAWUZLLLY-BWZBUEFSSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2C[C@@H]1[C@@H]2N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

Research Brief on tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 1817790-73-0)

In recent years, the compound tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 1817790-73-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique azabicyclo[2.1.1]hexane scaffold, has emerged as a promising intermediate in the synthesis of novel therapeutic agents. Its structural features, including the tert-butyl ester and amino functional groups, make it a versatile building block for drug discovery, particularly in the development of protease inhibitors and other biologically active molecules.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The study demonstrated that the rigid bicyclic structure of tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate provides optimal spatial orientation for effective binding to the protease active site, leading to enhanced inhibitory activity. The researchers utilized a multi-step synthetic approach, starting from commercially available precursors, to achieve high yields and enantiomeric purity of the target compound.

Another significant advancement was reported in a 2024 Nature Communications article, which explored the compound's potential in central nervous system (CNS) drug development. The study revealed that derivatives of tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate exhibit excellent blood-brain barrier permeability, making them attractive candidates for treating neurological disorders. The researchers employed molecular modeling and in vitro assays to demonstrate the compound's ability to modulate neurotransmitter receptors while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, recent innovations have focused on improving the efficiency of producing this chiral building block. A 2023 Organic Letters publication described a novel asymmetric catalytic method for synthesizing the azabicyclo[2.1.1]hexane core with high diastereoselectivity. This breakthrough significantly reduces the number of synthetic steps required to obtain the target compound while maintaining excellent enantiomeric excess (>99% ee). The method employs a chiral palladium catalyst in a key cyclization step, offering a more sustainable and scalable approach to production.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. One notable application is in the development of next-generation antiviral agents, where the compound's structural rigidity and functional group compatibility allow for the creation of potent inhibitors against emerging viral targets. Additionally, its potential in oncology drug discovery is being explored, particularly in the design of small molecule inhibitors targeting protein-protein interactions.

Looking forward, research on tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate is expected to expand into new therapeutic areas. Current investigations are exploring its utility in developing targeted protein degraders (PROTACs) and covalent inhibitors for challenging drug targets. The compound's unique three-dimensional structure and synthetic accessibility position it as a valuable scaffold for addressing current limitations in drug discovery, particularly in targeting previously "undruggable" proteins. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in medicinal chemistry pipelines.